3-(aminocarbonyl)-1-[2-(4-biphenylyl)-2-oxoethyl]pyridinium bromide

• IUPAC Name: 1-[2-oxo-2-(4-phenylphenyl)ethyl]pyridin-1-ium-3-carboxamide;bromide
• InChI: InChI=1S/C20H16N2O2.BrH/c21-20(24)18-7-4-12-22(13-18)14-19(23)17-10-8-16(9-11-17)15-5-2-1-3-6-15;/h1-13H,14H2,(H-,21,24);1H
• InChI Key: YFOVBYSLHYJBGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)C[N+]3=CC=CC(=C3)C(=O)N.[Br-]
• Molecular Formula: C20H17BrN2O2
• Molecular Weight: 397.3 g/mol

Description

3-(aminocarbonyl)-1-[2-(4-biphenylyl)-2-oxoethyl]pyridinium bromide, also known as AOBP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. AOBP is a pyridinium salt that is synthesized through a specific method and has been studied extensively for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(aminocarbonyl)-1-[2-(4-biphenylyl)-2-oxoethyl]pyridinium bromide is not fully understood, but it is believed to involve the formation of a covalent bond between the pyridinium moiety and a target molecule. This covalent bond can lead to the inhibition of certain biological processes or the activation of others, depending on the specific target molecule.
Biochemical and Physiological Effects:
3-(aminocarbonyl)-1-[2-(4-biphenylyl)-2-oxoethyl]pyridinium bromide has been shown to have a variety of biochemical and physiological effects, depending on the specific target molecule. For example, 3-(aminocarbonyl)-1-[2-(4-biphenylyl)-2-oxoethyl]pyridinium bromide has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the nervous system. 3-(aminocarbonyl)-1-[2-(4-biphenylyl)-2-oxoethyl]pyridinium bromide has also been shown to activate certain receptors, such as the α7 nicotinic acetylcholine receptor, which plays a role in learning and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(aminocarbonyl)-1-[2-(4-biphenylyl)-2-oxoethyl]pyridinium bromide in lab experiments is its ability to selectively target specific molecules or biological processes. This can be useful for studying the mechanism of action of certain drugs or for identifying potential drug targets. However, one limitation of using 3-(aminocarbonyl)-1-[2-(4-biphenylyl)-2-oxoethyl]pyridinium bromide is its potential toxicity, as it can form covalent bonds with non-target molecules as well.

Future Directions

There are several future directions for research involving 3-(aminocarbonyl)-1-[2-(4-biphenylyl)-2-oxoethyl]pyridinium bromide. One area of interest is the development of new 3-(aminocarbonyl)-1-[2-(4-biphenylyl)-2-oxoethyl]pyridinium bromide derivatives with improved selectivity and lower toxicity. Another area of interest is the use of 3-(aminocarbonyl)-1-[2-(4-biphenylyl)-2-oxoethyl]pyridinium bromide as a tool for studying protein-protein interactions in complex biological systems. Additionally, 3-(aminocarbonyl)-1-[2-(4-biphenylyl)-2-oxoethyl]pyridinium bromide may have potential applications in the development of new materials with unique properties, such as self-healing materials or materials with switchable properties.

Synthesis Methods

The synthesis of 3-(aminocarbonyl)-1-[2-(4-biphenylyl)-2-oxoethyl]pyridinium bromide involves a multi-step process that begins with the reaction of 4-biphenylcarboxaldehyde with ethyl cyanoacetate to form 2-(4-biphenylyl)-2-oxoethyl cyanoacetate. This intermediate product is then reacted with ammonium acetate to form the corresponding pyridine derivative, which is then quaternized with methyl bromide to form 3-(aminocarbonyl)-1-[2-(4-biphenylyl)-2-oxoethyl]pyridinium bromide.

Scientific Research Applications

3-(aminocarbonyl)-1-[2-(4-biphenylyl)-2-oxoethyl]pyridinium bromide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, 3-(aminocarbonyl)-1-[2-(4-biphenylyl)-2-oxoethyl]pyridinium bromide has been investigated for its potential as a drug delivery agent and as a tool for studying the mechanism of action of certain drugs. In biochemistry, 3-(aminocarbonyl)-1-[2-(4-biphenylyl)-2-oxoethyl]pyridinium bromide has been used as a probe for studying protein-protein interactions and as a tool for identifying potential drug targets. In materials science, 3-(aminocarbonyl)-1-[2-(4-biphenylyl)-2-oxoethyl]pyridinium bromide has been studied for its potential as a building block for the synthesis of new materials with unique properties.